Cas no 100286-97-3 (Milrinone lactate)

• Product Name: Milrinone lactate
• CAS No: 100286-97-3
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• MDL: MFCD00875852
• CID: 62132
• PubChem ID: 172293
• Update Time: 2025-10-28

Milrinone lactate Chemical and Physical Properties

Names and Identifiers

• Milrinone lactate
• 2-hydroxypropanoic acid,6-methyl-2-oxo-5-pyridin-4-yl-1H-pyridine-3-carbonitrile
• Milrinonelactate
• FT-0739660
• Milrinone Lactate In Dextrose
• MILRINONE LACTATE [MART.]
• UNII-9K8XR81MO8
• MILRINONE LACTATE IN DEXTROSE 5% IN PLASTIC CONTAINER
• 2-[(4-CHLOROBENZYL)SULFANYL]BENZENECARBOXYLICACID
• Lactate, Milrinone
• 9K8XR81MO8
• MILRINONE LACTATE IN PLASTIC CONTAINER
• DTXSID40881375
• 2-hydroxypropanoic acid;6-methyl-2-oxo-5-pyridin-4-yl-1H-pyridine-3-carbonitrile
• CHEMBL1200977
• Primacor (TN)
• Milrinone Lactose in 5% Dextrose
• MILRINONE LACTATE (MART.)
• LS-14389
• PRIMACOR IN DEXTROSE 5% IN PLASTIC CONTAINER
• Q27116295
• AKOS015917733
• MILRINONE LACTATE [VANDF]
• 100286-97-3
• CHEBI:34850
• MILRINONE LACTATE [ORANGE BOOK]
• MILRINONE LACTATE IN DEXTROSE 5%
• A897507
• 6-methyl-2-oxo-5-pyridin-4-yl-1H-pyridine-3-carbonitrile 2-hydroxypropanoic acid
• MILRINONE LACTATE [WHO-DD]
• 1,6-Dihydro-2-methyl-6-oxo[3,4'-bipyridine]-5-carbonitrile lactate
• Milrinone lactate in 5% dextrose in plastic container
• 2-Methyl-6-oxo-1,6-dihydro-[3,4'-bipyridine]-5-carbonitrile 2-hydroxypropanoate(1:x)
• Milrinone Lactate in 5% Dextrose
• D02085
• MILRINONE LACTATE [MI]
• DTXCID301022628
• hydron;2-hydroxypropanoate;6-methyl-2-oxo-5-pyridin-4-yl-1H-pyridine-3-carbonitrile
• 6-Methyl-2-oxo-5-pyridin-4-yl-1H-pyridine-3-carbonitrile Lactate

• MDL： MFCD00875852
• Inchi： 1S/C12H9N3O.C3H6O3/c1-8-11(9-2-4-14-5-3-9)6-10(7-13)12(16)15-8;1-2(4)3(5)6/h2-6H,1H3,(H,15,16);2,4H,1H3,(H,5,6)
• InChI Key： VWUPWEAFIOQCGF-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(C2C=CN=CC=2)=C(C)N1.OC(C(=O)O)C

Computed Properties

• Exact Mass: 301.10600
• Monoisotopic Mass: 301.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 127.07000
• LogP: 1.06878
• Vapor Pressure: Not available

Milrinone lactate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Milrinone lactate

Recent Advances in Milrinone Lactate (100286-97-3) Research: A Comprehensive Review

Milrinone lactate (CAS: 100286-97-3), a phosphodiesterase-3 (PDE-3) inhibitor, has long been recognized for its inotropic and vasodilatory effects in the treatment of acute heart failure and cardiogenic shock. Recent studies have expanded our understanding of its pharmacological mechanisms, clinical applications, and potential new therapeutic uses. This research brief synthesizes the latest findings on Milrinone lactate, focusing on its molecular interactions, efficacy in various clinical settings, and emerging applications in other medical fields.

A 2023 study published in the Journal of Cardiovascular Pharmacology elucidated the precise binding dynamics of Milrinone lactate to PDE-3 at the atomic level using cryo-EM techniques. The research revealed novel allosteric binding sites that could explain the drug's unique selectivity profile. These structural insights may facilitate the development of next-generation PDE-3 inhibitors with improved therapeutic windows.

Clinical research has recently explored Milrinone lactate's role in pediatric cardiac surgery. A multicenter trial (n=427) demonstrated significant improvements in postoperative cardiac function when using a modified dosing regimen (0.375-0.75 μg/kg/min) compared to standard protocols. The study, published in Pediatric Critical Care Medicine (2024), reported a 32% reduction in vasopressor requirements and shorter ICU stays without increasing adverse events.

Emerging applications of Milrinone lactate in pulmonary hypertension have shown promise in preclinical models. Research presented at the 2024 American Thoracic Society conference demonstrated that nebulized Milrinone lactate significantly reduced pulmonary vascular resistance in animal models of pulmonary arterial hypertension, suggesting potential for inhalation therapy development.

Pharmacokinetic studies have advanced our understanding of Milrinone lactate's metabolism. A 2024 Clinical Pharmacokinetics publication identified three previously unknown metabolites through advanced LC-MS/MS techniques, which may explain interpatient variability in drug response. These findings support the growing movement toward personalized dosing strategies.

Manufacturing innovations have also emerged, with a 2023 patent describing a novel crystallization method for Milrinone lactate that improves purity (>99.9%) and stability. This technological advancement addresses previous formulation challenges and may lead to improved clinical outcomes through more consistent drug delivery.

Despite these advances, recent meta-analyses highlight ongoing safety considerations. A 2024 systematic review in European Heart Journal confirmed that while Milrinone lactate remains superior to dobutamine in certain hemodynamic parameters, careful monitoring for arrhythmias remains essential, particularly in patients with pre-existing conduction abnormalities.

Future research directions include exploring Milrinone lactate's potential neuroprotective effects in ischemic stroke models and its application in septic shock management. Several phase II clinical trials are currently investigating these novel applications, with preliminary results expected in late 2025.